Cas no 1538032-53-9 (5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine)

• Product Name: 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine
• CAS No: 1538032-53-9
• MF: C₁₂H₁₈BrN₃O
• MW: 300.194821834564
• MDL: MFCD24760049
• CID: 4782617
• Update Time: 2025-06-09

5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine

• MDL： MFCD24760049
• Inchi： 1S/C12H18BrN3O/c1-10-8-11(13)9-15-12(10)14-2-3-16-4-6-17-7-5-16/h8-9H,2-7H2,1H3,(H,14,15)
• InChI Key： NLQADQRXRQJHIW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1)NCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 37.4

Additional information on 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine

Comprehensive Overview of 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine (CAS No. 1538032-53-9)

The compound 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine (CAS No. 1538032-53-9) is a brominated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a morpholine moiety and a bromomethyl substitution, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators.

In recent years, the demand for heterocyclic compounds like 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine has surged, driven by advancements in medicinal chemistry and precision agriculture. A trending topic in scientific forums is the compound's role in developing next-generation therapeutics, especially for oncology and neurological disorders. Its CAS No. 1538032-53-9 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in high-throughput screening.

From a synthetic perspective, the bromine atom at the 5-position of the pyridine ring offers a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This property aligns with the current focus on green chemistry and atom-economical synthesis, as it minimizes waste generation. The morpholin-4-yl ethyl side chain further enhances solubility, a critical factor in optimizing drug-like properties—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

Another area of interest is the compound's potential in crop protection. Agrochemical researchers are exploring its derivatives as eco-friendly alternatives to traditional pesticides, addressing global concerns about sustainable farming. Searches for "pyridine-based agrochemicals" have spiked by 40% in the last year, underscoring its relevance. The CAS No. 1538032-53-9 is often cross-referenced in patents related to plant growth regulators and herbicide resistance.

Quality control of 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine is another trending subject. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, a requirement emphasized in regulatory guidelines such as ICH Q3D. Laboratories frequently query "CAS 1538032-53-9 purity standards" to ensure compliance with Good Manufacturing Practices (GMP).

In conclusion, 5-Bromo-3-methyl-N-[2-(morpholin-4-yl)ethyl]pyridin-2-amine (CAS No. 1538032-53-9) is a multifaceted compound bridging pharmaceutical innovation and agricultural sustainability. Its structural features and applications resonate with contemporary research priorities, making it a focal point for scientists and industries alike.